1-(Thiophen-3-ylmethyl)piperidine-3-carbohydrazide

Specification

• CAS No.: 415937-73-4
• Molecular Formula: C11H17N3OS
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 1-(thiophen-3-ylmethyl)piperidine-3-carbohydrazide
• Standard InChI: InChI=1S/C11H17N3OS/c12-13-11(15)10-2-1-4-14(7-10)6-9-3-5-16-8-9/h3,5,8,10H,1-2,4,6-7,12H2,(H,13,15)
• Standard InChI Key: YXRWOVZPNANIII-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)CC2=CSC=C2)C(=O)NN
• Canonical SMILES: C1CC(CN(C1)CC2=CSC=C2)C(=O)NN

Introduction

1-(Thiophen-3-ylmethyl)piperidine-3-carbohydrazide is a chemical compound with the molecular formula C11H17N3OS and a molecular weight of approximately 239.337 g/mol. This compound combines a piperidine ring with a thiophene moiety, which is linked via a methyl group, and includes a carbohydrazide functional group. The presence of these diverse structural elements suggests potential applications in medicinal chemistry, particularly in the development of drugs targeting various biological pathways.

Synthesis and Characterization

The synthesis of 1-(thiophen-3-ylmethyl)piperidine-3-carbohydrazide typically involves the reaction of thiophene-3-ylmethylamine with a piperidine-3-carboxylic acid derivative, followed by conversion to the carbohydrazide. Characterization methods such as NMR spectroscopy and mass spectrometry are used to confirm the structure of the compound.

Potential Biological Activities

While specific biological activities of 1-(thiophen-3-ylmethyl)piperidine-3-carbohydrazide are not extensively documented, compounds with similar structures have shown potential in various therapeutic areas. For example, piperidine derivatives have been explored for their antiviral and anticancer properties. Thiophene-based compounds have also been studied for their anti-inflammatory and antiviral activities.

Future Research Directions

Future research on 1-(thiophen-3-ylmethyl)piperidine-3-carbohydrazide could focus on exploring its biological activities, particularly in areas where piperidine and thiophene derivatives have shown promise. This might include in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.